Cas no 898405-59-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide
• CAS No: 898405-59-9
• MF: C₁₄H₂₁NO₄S₂
• MW: 331.450841665268
• CID: 6391151
• PubChem ID: 18573650
• Update Time: 2025-11-01

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide
• N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylbenzenesulfonamide
• AKOS024659373
• 898405-59-9
• F2547-0062

• Inchi： 1S/C14H21NO4S2/c1-12(2)10-15(13-8-9-20(16,17)11-13)21(18,19)14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： MJXLXXTTWUGVBJ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC(C)C)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 331.09120050g/mol
• Monoisotopic Mass: 331.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide (CAS No. 898405-59-9)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide (CAS No. 898405-59-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique thiolane and benzenesulfonamide moieties, has garnered attention for its structural complexity and potential applications in drug discovery. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which aligns with current trends in targeting enzyme modulation and protein-protein interactions.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide features a 1,1-dioxo-1lambda6-thiolan-3-yl group, which contributes to its distinct electronic properties and reactivity. This makes it a valuable candidate for studies involving sulfone chemistry and heterocyclic compound synthesis. Recent advancements in AI-driven drug design have highlighted the importance of such sulfonamide derivatives, as they are frequently explored in virtual screening and molecular docking simulations.

One of the key areas of interest for CAS No. 898405-59-9 is its potential application in inflammatory disease research. Sulfonamide derivatives are known for their ability to interact with cyclooxygenase (COX) enzymes, a hot topic in pain management and anti-inflammatory drug development. With the growing demand for non-opioid analgesics, this compound could play a pivotal role in addressing current healthcare challenges.

From a synthetic chemistry perspective, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to optimize pharmacokinetic properties, such as solubility and bioavailability. This is particularly relevant given the increasing focus on oral drug delivery and bioavailability enhancement in modern pharmacology.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable synthesis routes for sulfonamide derivatives to minimize waste and reduce reliance on hazardous reagents. This aligns with broader industry trends toward eco-friendly chemical production and green synthesis protocols.

In analytical chemistry, CAS No. 898405-59-9 presents interesting challenges for chromatographic separation and mass spectrometry analysis. Its unique structure requires specialized methods for characterization, making it a valuable case study for analytical method development. This is particularly pertinent given the pharmaceutical industry's need for robust quality control measures.

The compound's potential in central nervous system (CNS) drug discovery is another area of active investigation. Sulfonamide-containing molecules have shown promise in crossing the blood-brain barrier, making them attractive candidates for neurodegenerative disease research. This connects with growing public interest in Alzheimer's and Parkinson's disease therapeutics.

From a commercial perspective, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide represents an important building block in custom synthesis and contract research organization (CRO) services. The demand for such specialized intermediates continues to grow as pharmaceutical companies outsource early-stage drug discovery activities.

Recent patent literature indicates growing intellectual property activity around sulfonamide derivatives similar to CAS No. 898405-59-9, particularly in areas of kinase inhibition and cancer therapeutics. This reflects the compound's relevance to current oncology research priorities and targeted therapy development.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)benzenesulfonamide represents a multifaceted research tool with applications spanning medicinal chemistry, analytical science, and drug development. Its unique structural features and potential biological activities make it a compound of enduring interest in both academic and industrial settings.